Cas no 53580-39-5 (Carbamic acid, (2-methyl-1-oxo-2-propenyl)-, ethyl ester)

• Product Name: Carbamic acid, (2-methyl-1-oxo-2-propenyl)-, ethyl ester
• CAS No: 53580-39-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 356940
• PubChem ID: 13628540
• Update Time: 2025-04-19

Carbamic acid, (2-methyl-1-oxo-2-propenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-methyl-1-oxo-2-propenyl)-, ethyl ester
• ethyl N-(2-methylprop-2-enoyl)carbamate
• ethyl methacryloylcarbamate
• DOEXKUOGPAEBAD-UHFFFAOYSA-N
• Ethyl (2-methylacryloyl)carbamate
• SCHEMBL357937
• ethyl N-methacryloylcarbamate
• DTXSID40545405
• 53580-39-5

• Inchi： 1S/C7H11NO3/c1-4-11-7(10)8-6(9)5(2)3/h2,4H2,1,3H3,(H,8,9,10)
• InChI Key： DOEXKUOGPAEBAD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=C)C)=O)=O)CC

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4